Cas no 1308649-66-2 (2-(Benzyloxy)-5-chloropyrazine)

• Product Name: 2-(Benzyloxy)-5-chloropyrazine
• CAS No: 1308649-66-2
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD12405307
• CID: 1036246
• PubChem ID: 46738203
• Update Time: 2025-10-15

2-(Benzyloxy)-5-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-chloropyrazine
• 2-chloro-5-phenylmethoxypyrazine
• DTXSID70674252
• SCHEMBL21778736
• A909066
• 2-Benzyloxy-5-chloropyrazine
• 1308649-66-2

• MDL： MFCD12405307
• Inchi： 1S/C11H9ClN2O/c12-10-6-14-11(7-13-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： UYQSKHHXMLEWNU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.04
• Monoisotopic Mass: 220.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• XLogP3: 2.5

2-(Benzyloxy)-5-chloropyrazine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(Benzyloxy)-5-chloropyrazine

Comprehensive Overview of 2-(Benzyloxy)-5-chloropyrazine (CAS No. 1308649-66-2): Properties, Applications, and Industry Insights

2-(Benzyloxy)-5-chloropyrazine (CAS No. 1308649-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative features a pyrazine core substituted with a benzyloxy group at the 2-position and a chlorine atom at the 5-position, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₁H₉ClN₂O, and unique structural attributes contribute to its utility in drug discovery and material science.

The compound's physicochemical properties include a moderate molecular weight (220.65 g/mol) and lipophilicity, which enhance its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol. Researchers frequently explore its reactivity in nucleophilic substitution reactions, leveraging the chloropyrazine moiety for further functionalization. Recent studies highlight its role in synthesizing biologically active molecules, particularly kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, 2-(Benzyloxy)-5-chloropyrazine has been investigated for its potential in sustainable synthesis routes. With the pharmaceutical industry prioritizing atom economy and reduced waste, this compound's efficient derivatization pathways offer eco-friendly advantages. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) settings.

Market trends indicate rising interest in pyrazine derivatives due to their applications in crop protection and electronic materials. Agrochemical formulations increasingly incorporate chlorinated pyrazines to develop next-generation pesticides with improved selectivity. Concurrently, material scientists exploit its π-conjugated system for designing organic semiconductors, responding to the surge in flexible electronics research.

Frequently asked questions about CAS No. 1308649-66-2 include inquiries about its storage conditions (recommended: -20°C under inert atmosphere), supplier availability, and scalability for industrial production. Quality benchmarks often reference chromatographic purity (>98%) and residual solvent levels, reflecting stringent industry standards. As patent landscapes evolve, this compound continues to feature in intellectual property filings related to heterocyclic chemistry innovations.

Emerging applications in catalysis and photodynamic therapy further underscore the compound's multidisciplinary relevance. For instance, its integration into metal-organic frameworks (MOFs) demonstrates potential for gas storage and separation technologies. The compound's structure-activity relationships (SAR) are also a focal point for computational chemists utilizing AI-driven molecular modeling to predict novel derivatives.

In summary, 2-(Benzyloxy)-5-chloropyrazine exemplifies the intersection of synthetic versatility and industrial applicability. Its role in advancing life sciences and advanced materials positions it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover additional functionalities, solidifying its status as a cornerstone in modern chemical innovation.